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Technical Support Center: (S,R,S)-AHPC TFA
Welcome to the technical support center for researchers, scientists, and drug development

professionals utilizing (S,R,S)-AHPC TFA in their experiments. This resource provides

comprehensive troubleshooting guides and frequently asked questions (FAQs) to address

specific issues related to potential off-target effects of (S,R,S)-AHPC TFA-containing

molecules, such as Proteolysis Targeting Chimeras (PROTACs).

Frequently Asked Questions (FAQs)
Q1: What is (S,R,S)-AHPC TFA and what are its primary sources of off-target effects?

(S,R,S)-AHPC is a high-affinity ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase and

is a derivative of the well-characterized VHL ligand, VH032. It is commonly incorporated into

PROTACs to recruit the VHL E3 ligase to a target protein, leading to the protein's ubiquitination

and subsequent degradation. The trifluoroacetic acid (TFA) salt form is a common result of the

purification process for synthetic molecules.

Potential off-target effects can arise from three main sources:

The PROTAC Warhead: The ligand targeting your protein of interest may have affinity for

other proteins, leading to their unintended degradation.
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The (S,R,S)-AHPC Moiety: Although generally selective for VHL, the (S,R,S)-AHPC ligand

could potentially interact with other proteins. A known off-target effect of VHL ligands is the

stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1α), which can activate the hypoxic

response.

The Trifluoroacetate (TFA) Counter-ion: Residual TFA from the purification process can be

cytotoxic and interfere with cell-based assays, potentially leading to misinterpretation of

results.[1][2]

Below is a diagram illustrating the components of a PROTAC and potential sources of off-target

effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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